Cas no 1512357-04-8 (1-amino-3-(oxan-2-yl)propan-2-ol)

• Product Name: 1-amino-3-(oxan-2-yl)propan-2-ol
• CAS No: 1512357-04-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6110150
• PubChem ID: 83480145
• Update Time: 2025-05-19

1-amino-3-(oxan-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(oxan-2-yl)propan-2-ol
• EN300-1820251
• 1512357-04-8

• Inchi： 1S/C8H17NO2/c9-6-7(10)5-8-3-1-2-4-11-8/h7-8,10H,1-6,9H2
• InChI Key： IWHJLNSCXBTCCY-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(CN)O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-amino-3-(oxan-2-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1512357-04-8 and Product Name: 1-amino-3-(oxan-2-yl)propan-2-ol

Compound with the CAS number 1512357-04-8 and the product name 1-amino-3-(oxan-2-yl)propan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular structure of 1-amino-3-(oxan-2-yl)propan-2-ol incorporates an amino group, an oxane ring, and a hydroxyl group, which collectively contribute to its distinctive chemical properties and reactivity.

The significance of this compound lies in its versatility as a building block in organic synthesis. The presence of the oxan-2-yl moiety, derived from ethylene oxide, introduces a cyclic ether functionality that enhances the compound's solubility and stability under various conditions. This feature makes it particularly valuable in pharmaceutical formulations where compatibility with biological systems is crucial. Furthermore, the 1-amino group provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

Recent research has highlighted the utility of 1-amino-3-(oxan-2-yl)propan-2-ol in the development of novel therapeutic agents. Studies have demonstrated its potential as a precursor in the synthesis of bioactive molecules targeting various diseases. For instance, researchers have explored its role in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings align with the growing demand for innovative compounds that can address unmet medical needs without causing adverse side effects.

The compound's structural features also make it a promising candidate for use in drug delivery systems. The hydroxyl group can be leveraged to form ester or ether linkages, which are commonly employed in designing prodrugs that enhance bioavailability and controlled release profiles. Such advancements are critical in modern medicine, where optimizing drug delivery mechanisms can significantly improve patient outcomes. Additionally, the stability of 1-amino-3-(oxan-2-yl)propan-2-ol under various storage conditions makes it suitable for industrial-scale production without degradation.

In the realm of biochemical research, 1-amino-3-(oxan-2-yl)propan-2-ol has been utilized as a substrate in enzyme-catalyzed reactions. Its ability to undergo selective modifications under controlled conditions has opened new avenues for studying enzyme mechanisms and developing enzyme inhibitors. Such research is fundamental to understanding metabolic pathways and identifying targets for therapeutic intervention. The compound's compatibility with high-throughput screening methods further enhances its value in drug discovery pipelines.

The synthesis of 1-amino-3-(oxan-2-yloxy)propanal, a derivative of 1-amino--(oxan--yloxy)propan--2--ol, has also been explored as part of ongoing studies aimed at expanding its pharmacological applications. This derivative has shown promise in preclinical trials for its ability to modulate specific biological pathways associated with neurological disorders. The structural diversity offered by such derivatives underscores the compound's potential as a scaffold for generating novel therapeutics.

From an industrial perspective, the production of 1-amino--(oxan--yloxy)propan--2--ol on an industrial scale presents both challenges and opportunities. Advances in green chemistry have enabled more sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields. These innovations are essential for ensuring that pharmaceutical compounds like this one can be produced efficiently without compromising environmental standards.

The future prospects of 1-amino--(oxan--yloxy)propan--2--ol are further illuminated by emerging trends in medicinal chemistry. The integration of computational methods and artificial intelligence into drug discovery processes has accelerated the identification of promising candidates like this one. By leveraging these technologies, researchers can predict how modifications to the molecular structure will affect its biological activity, leading to faster development cycles and more effective treatments.

In conclusion, compound with CAS No. 1512357–04–8 and product name 1-amino–3–(oxan–2–yloxy)propan–2–ol represents a cornerstone in modern chemical and pharmaceutical research. Its unique structural attributes have positioned it as a versatile tool for synthesizing bioactive molecules with diverse applications ranging from drug development to biochemical studies. As scientific understanding continues to evolve, this compound is poised to play an increasingly pivotal role in advancing therapeutic solutions across multiple disciplines.